2-(isopropylthio)-3-methyl-4(3H)-quinazolinone

• IUPAC Name: 3-methyl-2-propan-2-ylsulfanylquinazolin-4-one
• InChI: InChI=1S/C12H14N2OS/c1-8(2)16-12-13-10-7-5-4-6-9(10)11(15)14(12)3/h4-8H,1-3H3
• InChI Key: ZJCSEIFRPKKJLL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)SC1=NC2=CC=CC=C2C(=O)N1C
• Molecular Formula: C12H14N2OS
• Molecular Weight: 234.32 g/mol

Description

2-(isopropylthio)-3-methyl-4(3H)-quinazolinone is a chemical compound that belongs to the quinazolinone family. It is a synthetic compound that has been used for various scientific research purposes.

Mechanism of Action

The mechanism of action of 2-(isopropylthio)-3-methyl-4(3H)-quinazolinone is not fully understood. However, it is believed to act as a kinase inhibitor. Kinases are enzymes that play a crucial role in cell signaling and regulation. Inhibition of kinases can lead to the disruption of various cellular processes, which can ultimately result in cell death.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro. It has also been shown to induce apoptosis (cell death) in cancer cells. Additionally, it has been shown to inhibit the activity of certain kinases, which can lead to the disruption of various cellular processes.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-(isopropylthio)-3-methyl-4(3H)-quinazolinone in lab experiments is its availability. It is a synthetic compound that can be easily prepared in the lab. Additionally, it has been shown to have potent anti-cancer activity, which makes it a promising candidate for further research. However, one of the limitations of using this compound is its potential toxicity. It can be toxic to cells at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on 2-(isopropylthio)-3-methyl-4(3H)-quinazolinone. One direction is to further investigate its mechanism of action. Understanding the precise mechanism of action can provide insights into its potential therapeutic applications. Another direction is to explore its potential as a lead compound for the development of novel anti-cancer agents. Additionally, it can be used as a probe molecule to study the binding properties of various proteins, which can lead to the development of new drugs. Finally, further research can be conducted to determine the optimal dosage and administration of this compound for its potential therapeutic applications.

Scientific Research Applications

2-(isopropylthio)-3-methyl-4(3H)-quinazolinone has been widely used in scientific research for various purposes. It has been used as a precursor for the synthesis of other compounds. It has also been used as a starting material for the synthesis of quinazoline derivatives, which have shown potential as anti-cancer agents. Additionally, this compound has been used as a probe molecule to study the binding properties of proteins.